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Introduction
Chemically induced dimerization (CID) is a powerful technique to control protein-protein

interactions in a temporal and dose-dependent manner. AP1867 is a synthetic ligand designed

to specifically interact with a mutant form of the FKBP12 protein, FKBP12(F36V). This specific

interaction forms the basis of the dTAG (degradation tag) system, a versatile platform for

targeted protein degradation. In the dTAG system, a protein of interest (POI) is fused with the

FKBP12(F36V) tag. A heterobifunctional molecule, which includes AP1867 or a derivative, is

then used to recruit an E3 ubiquitin ligase to the FKBP12(F36V)-tagged POI, forming a ternary

complex. This proximity induces the ubiquitination and subsequent proteasomal degradation of

the target protein. These application notes provide an overview and detailed protocols for

inducing and analyzing ternary complex formation using AP1867-based compounds.

Principle of AP1867-Mediated Ternary Complex
Formation
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The dTAG system leverages the high-affinity and specific binding of an AP1867 derivative to

the engineered FKBP12(F36V) protein. The AP1867 moiety is connected via a chemical linker

to a ligand that binds to an E3 ubiquitin ligase, such as Cereblon (CRBN) or VHL. This

bifunctional molecule acts as a molecular bridge, bringing the FKBP12(F36V)-tagged target

protein into close proximity with the E3 ligase machinery. This induced proximity facilitates the

transfer of ubiquitin from the E2 conjugating enzyme to the target protein, marking it for

degradation by the 26S proteasome.
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dTAG System Components

Ternary Complex Formation & Degradation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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